Cas no 2273-78-1 (3H-Purin-6-amine, 3-b-D-ribofuranosyl-)

• Product Name: 3H-Purin-6-amine, 3-b-D-ribofuranosyl-
• CAS No: 2273-78-1
• MF: C₁₀H₁₃N₅O₄
• MW: 267.241321325302
• CID: 259536
• PubChem ID: 135456222
• Update Time: 2025-04-19

3H-Purin-6-amine, 3-b-D-ribofuranosyl- Chemical and Physical Properties

Names and Identifiers

• 3H-Purin-6-amine, 3-b-D-ribofuranosyl-
• 3-Isoadenosine
• 3-(beta-D-Ribofuranosyl)adenine
• 3H-Purin-6-amine, 3-beta-D-ribofuranosyl-
• (2R,3S,4R,5R)-2-(hydroxymethyl)-5-(6-imino-7H-purin-3-yl)oxolane-3,4-diol
• 2273-78-1
• 3-beta-d-ribofuranosyladenine
• SCHEMBL3989954
• NSC 82825
• (2R,3R,4S,5R)-2-(6-aminopurin-3-yl)-5-(hydroxymethyl)oxolane-3,4-diol

• Inchi： 1S/C10H13N5O4/c11-8-5-9(13-2-12-5)15(3-14-8)10-7(18)6(17)4(1-16)19-10/h2-4,6-7,10-11,16-18H,1H2,(H,12,13)/t4-,6-,7-,10-/m1/s1
• InChI Key： NVQJZNAROPEJPJ-KQYNXXCUSA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=NC(C2=C1N=CN2)=N)O)O

Computed Properties

• Exact Mass: 267.09675391g/mol
• Monoisotopic Mass: 267.09675391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 138Ų